Cas no 161124-02-3 (Pyrimidine, 2,4-difluoro-5-iodo-)

• Product Name: Pyrimidine, 2,4-difluoro-5-iodo-
• CAS No: 161124-02-3
• MF: C₄HF₂IN₂
• MW: 241.965419530869
• CID: 5562758
• Update Time: 2025-05-21

Pyrimidine, 2,4-difluoro-5-iodo- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2,4-difluoro-5-iodo-

• Inchi： 1S/C4HF2IN2/c5-3-2(7)1-8-4(6)9-3/h1H
• InChI Key： WUYUFHOCJSYPSX-UHFFFAOYSA-N
• SMILES： C1(F)=NC=C(I)C(F)=N1

Additional information on Pyrimidine, 2,4-difluoro-5-iodo-

Pyrimidine, 2,4-difluoro-5-iodo-

Pyrimidine, a heterocyclic aromatic compound with two nitrogen atoms in its ring structure, has been a subject of extensive research in various fields of chemistry and biology. Among its numerous derivatives, 2,4-difluoro-5-iodo-pyrimidine (CAS No. 161124-02-3) stands out as a molecule with unique properties and potential applications. This compound has gained attention due to its structural versatility and reactivity, making it a valuable tool in drug discovery and materials science.

The synthesis of 2,4-difluoro-5-iodo-pyrimidine involves multi-step processes that often begin with the preparation of pyrimidine derivatives through condensation reactions. The introduction of fluorine and iodine substituents at specific positions on the pyrimidine ring is achieved through electrophilic substitution or nucleophilic aromatic substitution methods. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, reducing side reactions and improving yields.

In the realm of medicinal chemistry, pyrimidine derivatives are known for their ability to modulate various biological targets. For instance, 2,4-difluoro-5-iodo-pyrimidine has been explored as a potential lead compound in the development of kinase inhibitors. Its iodine substituent plays a crucial role in enhancing the molecule's bioavailability and binding affinity to target proteins. Studies have shown that this compound exhibits selective inhibition against certain kinases involved in cancer cell proliferation, making it a promising candidate for anti-cancer drug development.

Beyond pharmacology, pyrimidine-based materials are also being investigated for their electronic properties. The fluorine and iodine substituents in 2,4-difluoro-5-iodo-pyrimidine contribute to its electronic structure, making it suitable for applications in organic electronics. Recent research has focused on incorporating this compound into organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Its ability to facilitate charge transport and emit light at specific wavelengths makes it a valuable component in next-generation electronic devices.

The study of pyrimidine derivatives has also extended into the field of supramolecular chemistry. Researchers have exploited the hydrogen bonding capabilities of pyrimidines to design self-assembling systems. In particular, 2,4-difluoro-5-iodo-pyrimidine's ability to form stable supramolecular structures under certain conditions has opened new avenues for the creation of functional materials with tailored properties.

In conclusion, CAS No. 161124-02-3, or pyrimidine 2,4-difluoro-5-iodo, represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties and reactivity continue to drive innovative research efforts aimed at harnessing its potential in drug discovery and materials science.